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Compound of Interest

Compound Name: Regelidine

Cat. No.: B10819615 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Regelidine is a natural sesquiterpenoid compound isolated from the stems of Tripterygium

regelii. As a member of the dihydro-β-agarofuran class of molecules, Regelidine is

investigated for its potential therapeutic properties, which are believed to be linked to the

modulation of inflammatory pathways. Accurate and reproducible in vitro and in vivo studies

involving Regelidine necessitate the precise preparation of stock solutions. Dimethyl sulfoxide

(DMSO) is a common solvent for dissolving Regelidine for experimental use. These

application notes provide a detailed protocol for the preparation, handling, and storage of

Regelidine stock solutions.

Quantitative Data Summary
The following table summarizes the key quantitative data for Regelidine, essential for accurate

stock solution preparation.
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Property Value Source(s)

Molecular Formula C₃₅H₃₇NO₈ [1][2]

Molecular Weight 599.67 g/mol [1][2]

CAS Number 114542-54-0 [1]

Appearance Solid (Off-white to light yellow)

Solubility in DMSO 2 mg/mL (3.34 mM)

Storage of Solid 4°C, protect from light

Stock Solution Storage

-80°C for up to 6 months;

-20°C for up to 1 month

(protect from light)

Experimental Protocol: Preparing a 10 mM
Regelidine Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of Regelidine in DMSO.

Adjust the quantities as needed for your specific experimental requirements.

Materials:

Regelidine (solid powder)

Anhydrous Dimethyl sulfoxide (DMSO), molecular biology grade

Sterile, amber or opaque microcentrifuge tubes or cryovials

Analytical balance

Calibrated micropipettes

Vortex mixer

Water bath or heat block (optional, for gentle warming)
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Ultrasonic bath (optional)

Procedure:

Pre-weighing Preparation: Before handling Regelidine, ensure all materials are clean and

readily accessible. It is recommended to handle Regelidine in a fume hood.

Weighing Regelidine: Accurately weigh out a desired amount of Regelidine powder using

an analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh out

5.997 mg of Regelidine. Calculation: Mass (mg) = Desired Concentration (mM) x Volume (L)

x Molecular Weight ( g/mol ) Mass (mg) = 10 mM x 0.001 L x 599.67 g/mol = 5.997 mg

Dispensing DMSO: Carefully add the calculated volume of DMSO to the vial containing the

weighed Regelidine. For the example above, add 1 mL of DMSO.

Dissolution:

Securely cap the vial and vortex thoroughly for 1-2 minutes to facilitate dissolution.

Visually inspect the solution for any undissolved particles.

If the compound does not fully dissolve, gentle warming in a water bath or on a heat block

to 60°C can be applied. Intermittent vortexing during warming can aid dissolution.

Alternatively, sonication in an ultrasonic bath can be used to aid dissolution.

Note: Use freshly opened DMSO, as it is hygroscopic and absorbed water can affect

solubility.

Aliquoting and Storage:

Once the Regelidine is completely dissolved, aliquot the stock solution into smaller,

single-use volumes in sterile, light-protecting tubes (e.g., amber cryovials). This prevents

repeated freeze-thaw cycles which can degrade the compound.

Clearly label each aliquot with the compound name, concentration, solvent, and date of

preparation.
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Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-

term storage (up to 1 month). Always protect the stock solution from light.

Proposed Signaling Pathway of Regelidine
Regelidine is a dihydro-β-agarofuran sesquiterpenoid. Compounds of this class isolated from

Tripterygium species have been shown to exhibit anti-inflammatory effects, often through the

inhibition of the NF-κB (Nuclear Factor kappa-light-chain-enhancer of activated B cells)

signaling pathway. The diagram below illustrates the proposed mechanism of action where

Regelidine may inhibit the activation of NF-κB.
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Caption: Proposed inhibition of the NF-κB pathway by Regelidine.

Experimental Workflow for Stock Solution
Preparation
The following diagram outlines the logical workflow for preparing a Regelidine stock solution.
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Caption: Workflow for preparing Regelidine stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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